5-Methylindan-4-ol
Cat. No. B1329593
M. Wt: 148.2 g/mol
InChI Key: UGAKSUDKRHFNQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08378118B2
Procedure details
To a suspension of 4-Hydroxy-5-methyl-indan-1-one (8 gm) in Methanol (80 ml), added 10% w/w Pd—C. Hydrogenation was carried out for 5 hours at 55-60° C. in an autoclave at 200-250 psi using Hydrogen gas. The reaction mixture was filtered through hyflow bed and filtrate was distilled under vacuum to give a 6.0 gm of desired product as white solid.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[C:10]([CH3:11])=[CH:9][CH:8]=[C:7]2[C:3]=1[CH2:4][CH2:5][C:6]2=O.[H][H]>CO.[Pd]>[CH3:11][C:10]1[CH:9]=[CH:8][C:7]2[CH2:6][CH2:5][CH2:4][C:3]=2[C:2]=1[OH:1]
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Inputs
Step One
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Name
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Quantity
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8 g
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Type
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reactant
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Smiles
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OC1=C2CCC(C2=CC=C1C)=O
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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CO
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered through hyflow bed and filtrate
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DISTILLATION
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Type
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DISTILLATION
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Details
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was distilled under vacuum
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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Type
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product
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Smiles
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CC1=C(C=2CCCC2C=C1)O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 6 g | |
| YIELD: PERCENTYIELD | 82.2% | |
| YIELD: CALCULATEDPERCENTYIELD | 82.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
